Cas no 1041718-15-3 (2-Amino-2-(4-methoxycyclohexyl)acetic Acid)

• Product Name: 2-Amino-2-(4-methoxycyclohexyl)acetic Acid
• CAS No: 1041718-15-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 4678664
• Update Time: 2025-05-23

2-Amino-2-(4-methoxycyclohexyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-methoxycyclohexyl)acetic Acid
• a-amino-4-methoxy-cyclohexaneacetic acid
• AMINO(4-METHOXYCYCLOHEXYL)ACETIC ACID
• 2-Amino-2-(4-methoxycyclohexyl)acetic Acid

• Inchi： 1S/C9H17NO3/c1-13-7-4-2-6(3-5-7)8(10)9(11)12/h6-8H,2-5,10H2,1H3,(H,11,12)
• InChI Key： WKWMOKYDSJYHGK-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C(C(=O)O)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Topological Polar Surface Area: 72.6

Additional information on 2-Amino-2-(4-methoxycyclohexyl)acetic Acid

2-Amino-2-(4-methoxycyclohexyl)acetic Acid: A Comprehensive Overview

The compound with CAS No. 1041718-15-3, known as 2-Amino-2-(4-methoxycyclohexyl)acetic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a methoxy-substituted cyclohexane ring, and a carboxylic acid moiety. The cyclohexane ring serves as a rigid framework, while the methoxy group introduces electronic effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 2-Amino-2-(4-methoxycyclohexyl)acetic Acid in drug discovery. Its structure suggests that it could act as a scaffold for developing bioactive molecules with diverse functions. For instance, researchers have explored its ability to serve as a precursor for peptide synthesis, where the amino group can undergo various reactions to form peptide bonds. This makes it a valuable building block in medicinal chemistry.

The synthesis of 2-Amino-2-(4-methoxycyclohexyl)acetic Acid involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. One common approach is the alkylation of glycine with a substituted cyclohexane ring. This reaction is often facilitated by using coupling agents or by employing acidic conditions to promote nucleophilic attack. The presence of the methoxy group on the cyclohexane ring plays a crucial role in directing the reaction and ensuring high yields.

From a structural standpoint, the compound's cyclohexane ring provides steric bulk, which can influence its solubility and stability in different environments. The methoxy group also contributes to hydrogen bonding capabilities, enhancing the compound's ability to interact with biological systems. These properties make it an attractive candidate for studying molecular recognition and binding affinities.

In terms of applications, 2-Amino-2-(4-methoxycyclohexyl)acetic Acid has shown promise in the development of enzyme inhibitors and receptor agonists. Its amino group can act as a nucleophile in enzymatic reactions, while the cyclohexane ring provides a platform for further functionalization. Recent research has focused on modifying the methoxy group to enhance bioavailability and reduce off-target effects.

The biological activity of this compound is closely tied to its ability to modulate cellular signaling pathways. For example, studies have demonstrated that it can influence G-protein coupled receptor (GPCR) activity, making it a potential lead compound for treating conditions such as inflammation and neurodegenerative diseases. Its role in modulating these pathways underscores its importance in drug development.

From an environmental perspective, understanding the degradation pathways of 2-Amino-2-(4-methoxycyclohexyl)acetic Acid is crucial for assessing its ecological impact. Research has shown that under certain conditions, such as exposure to UV light or microbial action, the compound undergoes hydrolysis or oxidation reactions. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No. 1041718-15-3, or 2-Amino-2-(4-methoxycyclohexyl)acetic Acid, represents a versatile molecule with significant potential in various scientific domains. Its unique structure and functional groups make it an invaluable tool for advancing research in organic chemistry and pharmacology. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.